Cas no 2171636-08-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic acid
• CAS No: 2171636-08-9
• MF: C₂₁H₂₁FN₂O₆
• MW: 416.399649381638
• CID: 5952439
• PubChem ID: 165816802
• Update Time: 2025-05-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic acid
• 2171636-08-9
• EN300-1472993
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoroethoxy)carbamoyl]propanoic acid

• Inchi： 1S/C21H21FN2O6/c22-9-10-30-24-20(27)18(11-19(25)26)23-21(28)29-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： FVASBKJWZGELAF-UHFFFAOYSA-N
• SMILES： FCCONC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 416.13836456g/mol
• Monoisotopic Mass: 416.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 2171636-08-9, known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a fluoroalkoxy substituent, and a carboxylic acid moiety. The integration of these functional groups makes it a versatile molecule with potential applications in drug design, peptide synthesis, and materials science.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique physicochemical properties. The presence of the fluoroethoxy group in this compound contributes to its lipophilicity and metabolic stability, which are critical factors in drug development. Researchers have demonstrated that fluorinated analogs often exhibit enhanced bioavailability and prolonged half-lives compared to their non-fluorinated counterparts. This makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic acid a promising candidate for further exploration in therapeutic applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in the structure of this compound. Its ability to selectively protect amino groups under mild conditions has made it invaluable in solid-phase synthesis and other synthetic strategies. The integration of the Fmoc group with the fluoroethoxy substituent creates a unique environment that can influence the reactivity and selectivity of the molecule in various chemical transformations. Recent advancements in protecting group chemistry have further expanded the utility of Fmoc-containing compounds in complex molecule construction.

In terms of biological activity, this compound has shown potential as a substrate for enzymatic studies. Its carboxylic acid moiety can serve as a recognition site for specific enzymes, making it a valuable tool in understanding enzyme mechanisms and catalytic processes. Additionally, the presence of both Fmoc and fluoroethoxy groups allows for fine-tuning of the molecule's interactions with biological systems, which is crucial for designing bioactive compounds with desired pharmacological profiles.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent developments in asymmetric synthesis and catalytic methodologies have provided new avenues for the efficient synthesis of such complex molecules. The use of transition metal catalysts and chiral ligands has enabled researchers to achieve high enantioselectivity in key steps, paving the way for scalable production of this compound.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further enhance our understanding of this compound's properties. Molecular modeling techniques can provide insights into its three-dimensional structure, binding affinities, and potential interactions with biological targets. Such computational approaches are increasingly being employed to guide synthetic efforts and optimize molecular designs for specific applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoroethoxy)carbamoylpropanoic acid represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in drug discovery, peptide synthesis, and materials development. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancing scientific knowledge and technological innovations.